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Abstract
Astatine (At), the heaviest known halogen with atomic number 85, is the rarest naturally

occurring element on Earth.[1] Its extreme radioactivity and the minuscule quantities in which it

can be produced have precluded the direct measurement of most of its bulk physical

properties.[1][2] Consequently, our understanding of elemental astatine is largely built upon

theoretical predictions, extrapolations from the trends of other halogens, and sophisticated

relativistic calculations.[2][3] This technical guide provides a comprehensive overview of the

predicted physical properties of elemental astatine, summarizing quantitative data, outlining

the immense experimental challenges, and illustrating the dual metallic-nonmetallic character

of this enigmatic element. This information is critical for researchers in nuclear medicine, where

astatine isotopes like 211At show immense promise for targeted alpha therapy, and for

scientists seeking to expand the fundamental understanding of the periodic table's heaviest

elements.[4][5]

Predicted Physical Properties of Elemental Astatine
The physical characteristics of astatine are a subject of ongoing theoretical investigation. Due

to its position in the periodic table, it is expected to continue the trends of the halogen group

but also exhibit significant metallic character due to relativistic effects.[2][6] The following table

summarizes the most commonly cited predicted physical properties of elemental astatine. It is

crucial to note that these values are largely theoretical and carry a degree of uncertainty.
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Property Predicted Value Units
Notes and
References

Phase at STP Solid -

Predicted based on

the trend of increasing

melting and boiling

points down the

halogen group.[7][8]

Appearance Black, lustrous solid -

Expected to be darker

than iodine, with a

metallic appearance.

[2][7][8]

Melting Point 575 (302) K (°C)

Values are

estimations based on

extrapolation from

other halogens.[8][9]

Some sources provide

a range of 302 to 347

°C.[10]

Boiling Point 610 (337) K (°C)

Estimated by

extrapolation.[8][9]

Some sources

suggest a range of

336 to 500 °C.[10]

Density ~7 - 8.95 g/cm³

Predictions vary.

Some sources

estimate around 7

g/cm³, while

predictions for a

metallic, face-

centered cubic

structure suggest a

higher density of

8.91–8.95 g/cm³.[2]

[10][11]
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Crystal Structure

Orthorhombic or

Face-Centered Cubic

(FCC)

-

The crystal structure

is unknown.[9]

Predictions suggest it

could be

orthorhombic, similar

to iodine, or a

monatomic face-

centered cubic

metallic structure.[2]

[12]

Heat of Vaporization 54.39 kJ/mol

This value has been

predicted for diatomic

astatine (At₂).[2][8]

Covalent Radius 150 pm [8]

Van der Waals Radius 202 pm [8]

Electronegativity

(Pauling Scale)
2.2 -

Lower than iodine

(2.66), indicating more

metallic character.[2]

[11]

Ionization Energy (1st) 899.003 kJ/mol [8]

Thermal Conductivity 1.7 W/(m·K) [4][8]

Experimental Challenges and Theoretical
Approaches
The study of astatine's physical properties is severely hampered by a confluence of factors:

Extreme Rarity: Less than one gram of astatine is estimated to exist in the Earth's crust at

any given time, as it is a product of the radioactive decay of heavier elements.[1][13]

Radioactivity and Short Half-Life: All of astatine's isotopes are radioactive with short half-

lives.[2] The most stable isotope, 210At, has a half-life of only 8.1 hours.[8] This rapid decay

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://chemicalengineeringworld.com/astatine-element-properties-and-information/
https://en.wikipedia.org/wiki/Astatine
https://www.quora.com/How-is-the-molecular-formula-for-astatine-determined
https://en.wikipedia.org/wiki/Astatine
https://halogenfamily.site123.me/astatine
https://halogenfamily.site123.me/astatine
https://halogenfamily.site123.me/astatine
https://en.wikipedia.org/wiki/Astatine
https://www.samaterials.co.uk/blog/astatine-element-properties-and-uses.html
https://halogenfamily.site123.me/astatine
https://www.ebsco.com/research-starters/chemistry/astatine
https://halogenfamily.site123.me/astatine
https://www.benchchem.com/product/b1239422?utm_src=pdf-body
https://www.benchchem.com/product/b1239422?utm_src=pdf-body
https://pse-info.de/en/element/At
https://www.earth-site.co.uk/Education/the-mysterious-element-exploring-the-properties-and-uses-of-astatine-at/
https://www.benchchem.com/product/b1239422?utm_src=pdf-body
https://en.wikipedia.org/wiki/Astatine
https://halogenfamily.site123.me/astatine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


means that any macroscopic sample would be immediately vaporized by the heat of its own

radioactivity.[1][8]

Microscopic Quantities: Astatine is produced artificially by bombarding bismuth-209 with

alpha particles in a cyclotron.[9] However, these methods yield only nanogram quantities,

which are insufficient for traditional physical property measurements.[2]

Given these experimental barriers, our knowledge of astatine's properties relies heavily on

theoretical chemistry and physics. The primary approaches include:

Extrapolation from Periodic Trends: Many initial predictions for properties like melting and

boiling points are derived by extrapolating the trends observed for the lighter halogens

(fluorine, chlorine, bromine, and iodine).[8]

Relativistic Calculations: Due to astatine's high atomic number, relativistic effects

significantly influence its electronic structure and, consequently, its physical and chemical

properties.[3] Modern theoretical studies employ sophisticated relativistic quantum chemical

methods to predict properties like bond lengths, dissociation energies, and crystal structures.

[3][14] These calculations have been crucial in predicting astatine's metallic character.[14]

The Dual Nature of Astatine: A Metalloid
Astatine sits at the crossroads of metallic and non-metallic behavior, leading to its common

classification as a metalloid.[11][15] This duality is a key feature that distinguishes it from the

lighter, more definitively non-metallic halogens.
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Logical Relationship of Astatine's Predicted Properties

Elemental Astatine

Metallic Characteristics Non-Metallic (Halogen) Characteristics

Lustrous, Dark Appearance Predicted Face-Centered
Cubic Crystal Structure

Lower Electronegativity
(than Iodine)

Solid at STP
(like Iodine)

Predicted Orthorhombic
Crystal Structure (like Iodine)

Forms Diatomic Molecules
(At₂ - predicted in gas phase)

Click to download full resolution via product page

Caption: Predicted dual metallic and non-metallic properties of astatine.

The diagram above illustrates the converging lines of evidence for astatine's metalloid

character. While it is expected to be a solid at standard temperature and pressure and

potentially form diatomic molecules like iodine, its predicted lustrous appearance, potential for

a metallic crystal structure, and lower electronegativity are hallmarks of metallic behavior.[2][7]

[8]

Experimental Protocols: A Realm of Tracer Studies
Detailed experimental protocols for determining the bulk physical properties of astatine are

non-existent due to the previously mentioned challenges. The vast majority of experimental

work on astatine has been conducted at tracer levels, typically with concentrations below 10-

10 mol/L.[8][16] These studies focus on its chemical behavior, which can provide indirect

insights into its fundamental properties.

General Workflow for Astatine Production and Tracer Studies:
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General Workflow for Astatine Production and Tracer-Level Experiments

Bismuth-209 Target

Alpha Particle
Bombardment (Cyclotron)

Separation of Astatine
(e.g., Distillation)

Preparation of Dilute
Astatine Solution

Tracer-Level Chemical
Experiment (e.g., Co-precipitation)

Radiometric Analysis of Products

Click to download full resolution via product page

Caption: Simplified workflow for astatine production and tracer experiments.

While direct physical measurements remain elusive, techniques such as mass spectrometry

have been used to confirm astatine's chemical behavior as analogous to other halogens.

Future advancements in theoretical modeling and potentially novel experimental techniques for

handling ultra-small, highly radioactive samples will be necessary to refine our understanding

of this unique element.

Conclusion
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The physical properties of elemental astatine remain largely in the domain of theoretical

prediction. While a consistent picture is emerging of a dense, black, lustrous solid with a

melting point around 302 °C and a boiling point near 337 °C, these figures are extrapolations

and calculations rather than direct measurements. The element's pronounced metallic

character, a consequence of relativistic effects, sets it apart from its lighter halogen

counterparts and solidifies its classification as a metalloid. For professionals in drug

development, particularly in the field of radiopharmaceuticals, a thorough understanding of

these predicted properties is essential for the design and synthesis of astatine-based cancer

therapies. Continued theoretical and, where possible, tracer-level experimental investigations

are crucial to further unravel the mysteries of this rare and fascinating element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.earth-site.co.uk/Education/the-mysterious-element-exploring-the-properties-and-uses-of-astatine-at/
https://www.chemistryworld.com/news/metallic-properties-predicted-for-astatine/6582.article
https://www.chemistryworld.com/news/metallic-properties-predicted-for-astatine/6582.article
https://www.chemicalbook.com/article/is-astatine-a-non-metal-or-a-metalloid.htm
https://www.britannica.com/science/astatine
https://www.britannica.com/science/astatine
https://www.benchchem.com/product/b1239422#predicted-physical-properties-of-elemental-astatine
https://www.benchchem.com/product/b1239422#predicted-physical-properties-of-elemental-astatine
https://www.benchchem.com/product/b1239422#predicted-physical-properties-of-elemental-astatine
https://www.benchchem.com/product/b1239422#predicted-physical-properties-of-elemental-astatine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1239422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

